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Introduction

Cucurbituril, a fascinating and versatile macrocycle, has carved a unique niche in the realm of
supramolecular chemistry. Its pumpkin-shaped structure, comprising a hydrophobic cavity and
two polar carbonyl-fringed portals, allows for the encapsulation of a diverse array of guest
molecules, leading to a wide range of applications in drug delivery, catalysis, and materials
science. This technical guide provides a comprehensive overview of the discovery and history
of cucurbituril, its physicochemical properties, detailed experimental protocols for its synthesis
and characterization, and a look into its ever-expanding applications.

A Journey Through Time: The Discovery and
History of Cucurbituril

The story of cucurbituril is one of a serendipitous discovery, a long period of obscurity, and a
vibrant resurgence. Initially synthesized in 1905 by the German chemist Robert Behrend, the
true nature of this molecule remained a mystery for over seven decades.[1][2] It was not until
1981 that the structure of the most common homologue, cucurbit[3]uril, was elucidated by
William L. Mock and his colleagues using X-ray crystallography.[1][2] This seminal work ignited
the field of cucurbituril chemistry. A significant breakthrough came in 2000 when the research
group of Kim Kimoon successfully synthesized and isolated other members of the cucurbituril
family, namely cucurbit[4]uril (CB[4]), cucurbit[5S]uril (CB[5]), and cucurbit[6]uril (CB[6]).[1] This
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expansion of the cucurbituril family opened up new avenues for research, as the different cavity
sizes allowed for the encapsulation of a wider variety of guest molecules. The name
“cucurbituril” was proposed by Mock due to the molecule's resemblance to a pumpkin, a
member of the plant family Cucurbitaceae. The nomenclature cucurbit[n]uril, or more commonly
CBIn], is used to denote the number of glycoluril units (n) that make up the macrocycle.[1]

Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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